REACTION_SMILES
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[C:20]([CH3:21])(=[O:22])[O:23][CH:24]1[CH2:25][CH:26]([O:41][CH:42]2[O:43][CH2:44][CH2:45][CH2:46][CH2:47]2)[CH:27]([CH:39]=[O:40])[CH:28]1[CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][C:35](=[O:36])[O:37][CH3:38].[CH3:1][O:2][P:3](=[O:4])([O:5][CH3:6])[CH2:7][C:8]([C:9]([CH2:10][CH2:11][CH2:12][CH3:13])([F:14])[F:15])=[O:16].[Li+:19].[O:49]1[CH2:50][CH2:51][CH2:52][CH2:53]1.[OH-:18].[OH2:17].[OH2:48]>>[CH:7]([C:8]([C:9]([CH2:10][CH2:11][CH2:12][CH3:13])([F:14])[F:15])=[O:16])=[CH:39][CH:27]1[CH:26]([O:41][CH:42]2[O:43][CH2:44][CH2:45][CH2:46][CH2:47]2)[CH2:25][CH:24]([O:23][C:20]([CH3:21])=[O:22])[CH:28]1[CH2:29][CH2:30][CH2:31][CH2:32][CH2:33][CH2:34][C:35](=[O:36])[O:37][CH3:38]
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Name
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COC(=O)CCCCCCC1C(OC(C)=O)CC(OC2CCCCO2)C1C=O
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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COC(=O)CCCCCCC1C(OC(C)=O)CC(OC2CCCCO2)C1C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCCCC(F)(F)C(=O)CP(=O)(OC)OC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Li+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C1CCOC1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Type
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product
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Smiles
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CCCCC(F)(F)C(=O)C=CC1C(OC2CCCCO2)CC(OC(C)=O)C1CCCCCCC(=O)OC
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Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |